Cas no 1015846-54-4 (3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole
• CAS No: 1015846-54-4
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• MDL: MFCD09971270
• CID: 874526
• PubChem ID: 21616662
• Update Time: 2026-04-29

3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole
• 3-(chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole(SALTDATA: FREE)
• AG-D-08712
• Ambcb4027701
• CTK3J9980
• MolPort-011-492-272
• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(methoxymethyl)-

• MDL： MFCD09971270
• Inchi： InChI=1S/C5H7ClN2O2/c1-9-3-5-7-4(2-6)8-10-5/h2-3H2,1H3
• InChI Key： CRNLTGYOWHROHQ-UHFFFAOYSA-N
• SMILES： COCC1=NC(=NO1)CCl

Computed Properties

• Exact Mass: 162.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 48.15000
• LogP: 0.95480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS 1015846-54-4)

The compound 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS 1015846-54-4) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique 1,2,4-oxadiazole core, combined with functional groups like chloromethyl and methoxymethyl, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological targets. The compound's structural features align with modern trends in fragment-based drug design and bioisosteric replacements, addressing current demands for novel therapeutic agents.

In recent years, the scientific community has shown growing interest in heterocyclic compounds due to their diverse pharmacological properties. 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole exemplifies this trend, with studies highlighting its applicability in medicinal chemistry and material science. Its CAS 1015846-54-4 identifier is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. The compound's stability and reactivity under various conditions make it a subject of optimization studies, particularly in green chemistry applications where solvent-free or catalytic methods are prioritized.

The 1,2,4-oxadiazole scaffold, present in this compound, is known for its hydrogen-bonding capacity and metabolic stability, traits highly sought after in drug development. This has led to investigations into its use as a bioactive scaffold for treating conditions such as inflammation and microbial infections. Parallel to this, the methoxymethyl and chloromethyl substituents offer synthetic handles for further derivatization, enabling the creation of libraries for high-throughput screening. Such features position CAS 1015846-54-4 as a compound of interest in combinatorial chemistry and lead optimization programs.

From an industrial perspective, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole is valued for its role in producing specialty chemicals. Its incorporation into polymers and coatings has been explored to enhance material properties like thermal resistance and adhesion. These applications resonate with the increasing demand for high-performance materials in electronics and automotive sectors. Furthermore, the compound's potential in crop protection formulations aligns with global efforts to develop sustainable agrochemicals with reduced environmental impact.

Analytical characterization of CAS 1015846-54-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure quality control during synthesis and verify structural integrity for research applications. Recent advancements in computational chemistry have also enabled predictive studies on its reactivity, aiding in the design of more efficient synthetic routes. Such interdisciplinary approaches underscore the compound's significance in both academic and industrial research landscapes.

In conclusion, 3-(Chloromethyl)-5-(methoxymethyl)-1,2,4-oxadiazole (CAS 1015846-54-4) represents a multifaceted compound with broad utility across scientific disciplines. Its structural adaptability and functional group diversity make it a cornerstone in molecular innovation, addressing contemporary challenges in healthcare, agriculture, and materials engineering. As research continues to uncover new applications, this compound is poised to remain a focal point in applied chemistry and technology-driven solutions.